1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol

• IUPAC Name: 1-(5-bromo-3-fluoropyridin-2-yl)-2-fluoroethanol
• InChI: InChI=1S/C7H6BrF2NO/c8-4-1-5(10)7(11-3-4)6(12)2-9/h1,3,6,12H,2H2
• InChI Key: BOEPQICVNYDLFW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)C(CF)O)Br
• Molecular Formula: C7H6BrF2NO
• Molecular Weight: 238.03 g/mol

Description

“1-(5-Bromo-3-fluoropyridin-2-yl)ethanone” is a chemical compound with the empirical formula C7H5BrFNO. It has a molecular weight of 218.02. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string for “1-(5-Bromo-3-fluoropyridin-2-yl)ethanone” is CC(=O)c1ncc(Br)cc1F. The InChI code is 1S/C7H5BrFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3.

Physical And Chemical Properties Analysis

The physical form of “1-(5-Bromo-3-fluoropyridin-2-yl)ethanone” is solid. The compound has a density of 1.619±0.06 g/cm3. The boiling point is predicted to be 239.5±40.0 ℃.

Scientific Research Applications

Chemoselective Functionalization

1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol's related compound, 5-bromo-2-chloro-3-fluoropyridine, has been studied for its chemoselective functionalization. This involves catalytic amination conditions that lead to exclusive bromide substitution products with secondary amines and primary anilines. The chemoselectivity can be reversed under different conditions, providing diverse functionalization opportunities (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).

Synthesis of Disubstituted Fluoropyridines

The synthesis of 3,5-disubstituted 2-fluoropyridines involves the use of 5-bromo-2-fluoro-3-pyridylboronic acid. This compound, closely related to 1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol, demonstrates the potential for synthesizing various fluoropyridines with significant yields, offering applications in creating diverse pyridine-based structures (Sutherland & Gallagher, 2003).

Fluoropyridine-based Alkyne Reagents

The compound FPyKYNE, which shares structural similarities with 1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol, has been developed as a fluoropyridine-based alkyne reagent for labeling macromolecules using click chemistry. This highlights its potential in bioconjugation and molecular labeling applications (Kuhnast, Hinnen, Tavitian, & Dollé, 2008).

Halogen-rich Intermediates for Synthesis

The study of halogen-rich intermediates, like 5-bromo-2-chloro-4-fluoro-3-iodopyridine, indicates the potential of such compounds in medicinal chemistry research. These intermediates, closely related to 1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol, can be used to synthesize a variety of pentasubstituted pyridines with desired functionalities (Wu, Porter, Frennesson, & Saulnier, 2022).

Optical Properties of Fluorophores

Research into fluorophores based on 2-(5-arylpyridine-2-yl)-6-(het)arylquinoline demonstrates the potential of fluorinated pyridines, similar to 1-(5-Bromo-3-fluoropyridin-2-yl)-2-fluoroethanol, in developing materials with specific optical properties. This has implications in the field of materials science and photonics (Kopchuk et al., 2019).

Safety And Hazards

The compound “1-(5-Bromo-3-fluoropyridin-2-yl)ethanone” is classified as Acute Tox. 4 Oral, which means it is harmful if swallowed. The safety pictogram is GHS07, and the signal word is "Warning".